Journal Name:Journal of CO2 Utilization
Journal ISSN:2212-9820
IF:8.321
Journal Website:http://www.journals.elsevier.com/journal-of-co2-utilization/
Year of Origin:0
Publisher:Elsevier BV
Number of Articles Per Year:281
Publishing Cycle:
OA or Not:Not
High performance hybrid capacitive deionization with a Ag-coated activated carbon electrode†
Journal of CO2 Utilization ( IF 8.321 ) Pub Date: 2021-05-11 , DOI: 10.1039/D1EW00209K
Capacitive deionization (CDI) has been highlighted as a promising electrochemical water treatment system. However, the low deionization capacity of CDI electrodes has been a major limitation for its industrial application, and hence, there is a need for innovative electrode materials. In this study, we propose a high-performance hybrid CDI (HCDI) system by developing a Ag-coated activated carbon (AC) electrode. Ag particles were deposited on AC powder via a facile impregnation method. AC powders were dispersed in a AgNO3 solution, followed by base treatment. The electrode prepared from the Ag-coated AC exhibited enhanced electrical capacity by the addition of Ag/AgCl electron transfer reaction. The HCDI system with Ag-coated AC showed a 43% higher deionization capacity than a conventional membrane CDI system. In addition, the deionization capacity of the HCDI system with Ag coated AC increased with the Ag loading on the AC. Moreover, the proposed HCDI system was capable of deionizing various cationic solutions (i.e., Na+, Mg2+, K+, Ca2+) demonstrating its potential to treat various sources of feed water (hard water, wastewater, etc.).
Detail
Front cover
Journal of CO2 Utilization ( IF 8.321 ) Pub Date: , DOI: 10.1039/C8EW90041H
A graphical abstract is available for this content
Detail
Front cover
Journal of CO2 Utilization ( IF 8.321 ) Pub Date: , DOI: 10.1039/C9EW90009H
A graphical abstract is available for this content
Detail
Hybrid pressure retarded osmosis–membrane distillation (PRO–MD) process for osmotic power and clean water generation†
Journal of CO2 Utilization ( IF 8.321 ) Pub Date: 2015-05-20 , DOI: 10.1039/C5EW00127G
A novel pressure retarded osmosis–membrane distillation (PRO–MD) hybrid process has been experimentally conceived for sustainable production of renewable osmotic power and clean water from various waters. The proposed PRO–MD system may possess unique advantages of high water recovery rate, huge osmotic power generation, well-controlled membrane fouling, and minimal environmental impacts. Experimental results show that the PRO–MD hybrid process is promising such that not only it can harvest osmotic energy from freshwater but also from wastewater. When employing a 2 M NaCl MD concentrate as the draw solution, ultrahigh power densities of 31.0 W m−2 and 9.3 W m−2 have been demonstrated by the PRO subsystem using deionized water and real wastewater brine as feeds, respectively. Simultaneously, high-purity potable water with a flux of 32.5–63.1 L (m−2 h−1) can be produced by the MD subsystem at 40–60 °C without any detrimental effects of fouling. The energy consumption in the MD subsystem might be further reduced by applying a heat exchanger in the hybrid system and using low-grade heat or solar energy to heat up the feed solution. The newly developed PRO–MD hybrid process would provide insightful guidelines for the exploration of alternative green technologies for renewable osmotic power and clean water production.
Detail
Fate of microplastics and other small anthropogenic litter (SAL) in wastewater treatment plants depends on unit processes employed†
Journal of CO2 Utilization ( IF 8.321 ) Pub Date: 2016-10-14 , DOI: 10.1039/C6EW00207B
The accumulation of microplastics (plastic particles less than 5 mm) and similarly sized small anthropogenic litter (SAL; e.g., cellulosic products manufactured from natural material) in aquatic ecosystems is a growing concern. These particles can serve as vectors of chemical toxins and microbial pathogens and thus, as organisms consume them, may lead to biomagnification of these contaminants. As collection points in managed water systems, wastewater treatment plants (WWTPs) provide an opportunity to develop and implement novel technologies to manage SAL pollution. Here, we assessed the efficiency of different unit processes at three WWTPs in removing SAL. Samples were collected from WWTPs that employ either secondary treatment (activated sludge) or tertiary treatment (granular sand filtration) as a final step, as well as a pilot membrane bioreactor system that finishes treatment with microfiltration. SAL from 20 μm to 4.75 mm was quantified and categorized by shape. The WWTP with secondary treatment removed 95.6% of SAL, discharging 5.9 SAL per L in the final effluent; the plant with tertiary treatment removed 97.2% of SAL, discharging 2.6 SAL per L; the membrane bioreactor plant removed 99.4% of SAL, discharging 0.5 SAL per L. The majority of SAL in effluent from all plants was comprised of thin fibers (e.g., textile fibers). While the WWTP with tertiary granular sand filtration and the membrane bioreactor exhibited greater overall removal of SAL, fibers represented a larger percentage of SAL in effluent from these plants (79 and 83%, respectively) than the plant with activated sludge as a final step (44% fibers). This study suggests that retrofitting existing secondary WWTPs with granular sand filtration or membrane filtration would result in the highest possible removal of SAL—though treatment facilities would continue to serve as pathways of SAL pollution to the environment. Further, the fate of the 95–99% of SAL that is retained or leaves WWTPs through means other than effluent (e.g., sludge) must be resolved to effectively address this problem.
Detail
Back cover
Journal of CO2 Utilization ( IF 8.321 ) Pub Date: , DOI: 10.1039/C5EW90010G
A graphical abstract is available for this content
Detail
Back cover
Journal of CO2 Utilization ( IF 8.321 ) Pub Date: , DOI: 10.1039/D0EW90046J
A graphical abstract is available for this content
Detail
Application of cell-based bioassays to evaluate treatment efficacy of conventional and intensified treatment wetlands†
Journal of CO2 Utilization ( IF 8.321 ) Pub Date: 2017-11-14 , DOI: 10.1039/C7EW00341B
Constructed wetlands are commonly used for wastewater treatment when centralized sewage treatment is not feasible. Many studies have focused on the removal of micropollutants by treatment wetlands, but little is known about how well they can remove biological activity. Here we studied the removal efficacy of conventional and intensified treatment wetland designs using both chemical analysis of conventional wastewater parameters and treatment indicator chemicals (caffeine, ibuprofen, naproxen, benzotriazole, diclofenac, acesulfame, carbamazepine) as well as a panel of in vitro bioassays indicative of different stages of cellular toxicity pathways, such as xenobiotic metabolism, receptor-mediated effect and adaptive stress responses. Water samples collected before and after seven treatment wetlands were compared against the adjacent municipal wastewater treatment plant. The intensified treatment wetlands generally removed micropollutants and biological activity to a greater extent than the conventional wastewater treatment plant, whereas the conventional horizontal subsurface flow wetland showed poor removal of all indicators. Carbamazepine was not well removed by any of the studied systems as expected from reported recalcitrance in aerobic environments. Estrogenic activity, which is a commonly used biological endpoint indicator for wastewater treatment, was removed very well by the intensified wetlands (97 to 99.5%) with similar or slightly lower removal efficacy for all other biological endpoints. The results highlight the importance of applying indicator bioassays complementary to indicator chemical analysis for monitoring treatment efficacy. The high removal efficacy of biological effects as a measure of total effect-scaled concentrations of chemicals provides further support to the use of intensified wetlands for wastewater treatment.
Detail
Back cover
Journal of CO2 Utilization ( IF 8.321 ) Pub Date: , DOI: 10.1039/C9EW90045D
A graphical abstract is available for this content
Detail
Biofouling control by UV/H2O2 pretreatment for brackish water reverse osmosis process†
Journal of CO2 Utilization ( IF 8.321 ) Pub Date: 2018-06-25 , DOI: 10.1039/C8EW00183A
UV applied with H2O2 is a well-known advanced oxidation process (AOP) for degradation of trace organic compounds. However, the UV/H2O2 process has scarcely been documented as a disinfection method for brackish or seawater applications or particularly as a potential reverse osmosis (RO) biofouling control tool in varied treatment scenarios. The objective of this paper is to evaluate the potential of medium-pressure (MP)-UV/H2O2 as a pretreatment step to control brackish water RO (BWRO) biofouling caused by indigenous microorganisms. UV/H2O2 pretreatment significantly reduced total heterotrophic counts. Consequently, the quantity of biofilm cells and extracellular polymeric substances (EPS) following UV/H2O2 pretreatment was significantly lower than that obtained after the control and the singular UV pretreatment steps. This is attributed to the additive or synergistic effect of MP UV light, H2O2 and ˙OH radicals. Hence, UV/H2O2 has a high potential as a biofouling control tool in BWRO desalination systems. Higher H2O2 concentrations may achieve improved biofouling control due to enhanced radical formation and higher H2O2 residual effect.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术2区 CHEMISTRY, MULTIDISCIPLINARY 化学综合3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
18.10 19 Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
https://www.evise.com/profile/#/JCOU/login?resourceUrl=%2Ffaces%2Fpages%2Fnavigation%2FNavController.jspx%3FJRNL_ACR%3DJCOU%26
Submission Guidelines
https://www.elsevier.com/journals/journal-of-co2-utilization/2212-9820/guide-for-authors
Reference Format
https://www.elsevier.com/journals/journal-of-co2-utilization/2212-9820/guide-for-authors
Collection Carrier
research papers, reviews, and short communications.